Cas no 273-09-6 (Benzoc1,2,5oxadiazole)

• Product Name: Benzoc1,2,5oxadiazole
• CAS No: 273-09-6
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD00068064
• CID: 257028
• PubChem ID: 24883733
• Update Time: 2025-04-19

Benzoc1,2,5oxadiazole Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]oxadiazole
• Benzofurazan
• 2,1,3-Benzoxadiazole
• 2,1,3-Benzoxadiazol
• 2,1,3-benzoxadiazole(BENZOFURAZAN)
• Benz-2,1,3-oxadiazol
• Benzo-2,1,3-oxadiazole
• benzofurazane
• 2-Oxa-1,3-diaza-2H-isoindene
• AWBOSXFRPFZLOP-UHFFFAOYSA-N
• Benzofurazan, 97%
• PubChem22999
• 2,1,3-benzooxadiazole
• [2,1,3]benzoxadiazole
• benzo[c]1,2,5-oxadiazole
• HMS1648J05
• SBB056284
• TRA0073053
• Benzoc1,2,5oxadiazole
• CHEBI:194617
• AC-13738
• B4473
• W-202152
• CS-W016582
• 3,5-Cyclohexadiene-1,2-dione, dioxime, furazan
• 273-09-6
• DTXSID00181742
• AKOS001580874
• SCHEMBL8380
• NS00028281
• n[2chloro4({[4(6methyl1,3benzothiazol2yl)phenyl]amino}sulfonyl)phenyl]acetamide
• MFCD00068064
• A819003
• SY049993
• InChI=1/C6H4N2O/c1-2-4-6-5(3-1)7-9-8-6/h1-4
• AS-19794
• EN300-97475
• CHEMBL4096941
• FT-0622699
• DB-017647
• DTXCID40104233

• MDL： MFCD00068064
• Inchi： 1S/C6H4N2O/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
• InChI Key： AWBOSXFRPFZLOP-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=CC2=N1
• BRN： 112261

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.294
• Melting Point: 51.0 to 55.0 deg-C
• Boiling Point: 75-85 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: 1.4738 (estimate)
• PSA: 38.92000
• LogP: 1.22280

Benzoc1,2,5oxadiazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：DM2580000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22
• Safety Term：S22;S24/25